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Compound of Interest

Compound Name: 3,4-Dichlorophenol

Cat. No.: B042033

An In-depth Technical Guide to 3,4-Dichlorophenol: Synthesis, Properties, and Applications

Introduction

3,4-Dichlorophenol (3,4-DCP) is a halogenated aromatic organic compound with the
molecular formula CsH4CIl20.[1][2] It is a chlorinated derivative of phenol and one of six isomers
of dichlorophenol.[2][3] At room temperature, it exists as a white to off-white or light brown
crystalline solid with a characteristic strong, phenolic odor.[1][4] This compound serves as a
critical chemical intermediate, primarily in the synthesis of agrochemicals, pharmaceuticals,
and dyes.[5][6] Its molecular structure, featuring a hydroxyl group and two chlorine atoms on
the benzene ring, provides reactive sites that are essential for building more complex
molecules.[6]

Physical and Chemical Properties

3,4-Dichlorophenol is a solid at room temperature, typically forming needles or crystals.[4][7]
While it has limited solubility in water, it is readily soluble in organic solvents such as ethanol,
acetone, ethyl ether, and chloroform.[1][4][7] Its properties are crucial for determining handling,
storage, and reaction conditions in various chemical processes.[5][8] The compound is stable
under normal conditions but is incompatible with oxidizing agents, acid chlorides, and acid
anhydrides.[1][9]

Table 1: Physical and Chemical Properties of 3,4-Dichlorophenol
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Property Value Source(s)

IUPAC Name 3,4-Dichlorophenol 41071

CAS Number 95-77-2 [4][10]

Molecular Formula CeHaCl20 [2][4]

Molecular Weight 163.00 g/mol [2][4]

Appearance White t-o oﬁ—wlhite/brown (ALE]
crystalline solid/powder

Melting Point 65-68 °C (149-154 °F) [5][11][12][13]

Boiling Point 253 °C (487 °F) at 760 mmHg [2][10][12][13]

Density 1.3867 - 1.458 g/cm3 [4][11]

Water Solubility 1.56 g/L at 20 °C; Insoluble [4190114]

pKa 8.63 [11[7]

log Kow (Octanol-Water

Partition Coeff.) 333 7l

Vapor Pressure 0.01 mmHg [7]

Odor

Phenolic; Odor threshold of
100 pg/L in water

[1]071€]

Synthesis of 3,4-Dichlorophenol

The industrial production of 3,4-Dichlorophenol is typically achieved through the electrophilic

chlorination of phenol or its derivatives, with reaction conditions carefully controlled to obtain

the desired 3,4-isomer.[1] Other methods involve the hydrolysis of trichlorobenzenes.[15] A

common laboratory-scale synthesis involves the diazotization of 3,4-dichloroaniline followed by

hydrolysis.

Experimental Protocol: Synthesis from 3,4-

Dichloroaniline
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This protocol describes a laboratory-scale synthesis via the diazotization of 3,4-dichloroaniline.

Materials:

3,4-Dichloroaniline

Sulfuric acid (60% aqueous solution)

Sodium nitrite

Water

Ice

Procedure:

Diazotization: Treat 3,4-dichloroaniline with a 60% aqueous sulfuric acid solution. Cool the
mixture in an ice bath and slowly add an aqueous solution of sodium nitrite to form the
diazonium salt. Maintain the temperature below 5 °C throughout the addition.

Filtration: After the diazotization is complete, inorganic crystals may form. Remove these by
filtration while keeping the solution cold.

Hydrolysis: Gently warm the filtrate. The diazonium salt will hydrolyze, releasing nitrogen gas
and forming 3,4-dichlorophenol. The reaction should be controlled to prevent excessive
foaming.

Isolation and Purification: After the evolution of nitrogen ceases, cool the reaction mixture.
The crude 3,4-dichlorophenol may precipitate or can be extracted using a suitable organic
solvent (e.g., diethyl ether). The product can be further purified by distillation under reduced
pressure (boiling point 118-122 °C at 10 mmHg) or by recrystallization from a solvent mixture
like benzene-petroleum ether.[7][16] A reported yield for this method is approximately 80.5%.
[16]

Synthesis and Purification Workflow

The general workflow for the synthesis and purification of 3,4-Dichlorophenol involves several

key stages, from the initial reaction to the final characterization of the pure compound.
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General Experimental Workflow for 3,4-Dichlorophenol
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(e.g., with Na2S0O4)

Purification
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(GC, NMR, MP)
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Caption: A logical workflow for the synthesis and purification of 3,4-Dichlorophenol.
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Key Applications

3,4-Dichlorophenol is a versatile building block in the chemical industry.[1] Its primary
applications are in the production of agrochemicals and pharmaceuticals.

e Agrochemicals: It is a crucial precursor in the manufacturing of herbicides and pesticides.[1]
[5] For instance, it is an intermediate in the synthesis of the widely used herbicide 2,4-
Dichlorophenoxyacetic acid (2,4-D).[3][17]

e Pharmaceuticals: The compound is used in the synthesis of various active pharmaceutical
ingredients (APIs).[6] It has been utilized in the preparation of (Z)-5-arylmethylidene
rhodanines, which exhibit activity against methicillin-resistant Staphylococcus aureus
(MRSA), and in making compounds for the treatment of inflammatory pain.[9]

o Other Uses: It also serves as an intermediate in the production of dyes and other specialty
chemicals.[5][6]

Environmental Fate and Toxicology

3,4-Dichlorophenol is considered moderately toxic upon ingestion, inhalation, or dermal
contact.[1] Exposure can cause irritation to the skin, eyes, and respiratory tract.[14] Prolonged
or significant exposure may lead to more severe health effects, including potential damage to
the liver and kidneys.[1][14] The U.S. Environmental Protection Agency (EPA) has listed it as a
possible carcinogen.[1]

In the environment, 3,4-Dichlorophenol shows low mobility in soil.[1] Its degradation can occur
through microbial action. Aerobic biodegradation typically involves hydroxylation to form
chlorocatechols, which is followed by aromatic ring cleavage.[10] Under anaerobic conditions,
reductive dechlorination is a key initial step in its biotransformation.[10] The compound may
also undergo direct photolysis by sunlight.[1]

Aerobic Biodegradation Pathway

The aerobic degradation of 3,4-Dichlorophenol by microorganisms is a key process in its
environmental breakdown. This pathway transforms the toxic phenol into intermediates that can
enter central metabolic pathways.
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Simplified Aerobic Biodegradation of 3,4-Dichlorophenol
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Caption: Key steps in the aerobic microbial degradation of 3,4-Dichlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Page loading... [wap.guidechem.com]

. 3,4-Dichlorophenol - Wikipedia [en.wikipedia.org]
. Dichlorophenol - Wikipedia [en.wikipedia.org]

. solubilityofthings.com [solubilityofthings.com]

. hbinno.com [nbinno.com]

. hbinno.com [nbinno.com]

. hbinno.com [nbinno.com]

.
(o] (o] ~ (o)) )] EEN w N =

. 3,4-Dichlorophenol | 95-77-2 [chemicalbook.com]

. 3,4-Dichlorophenol | C6H4CI20 | CID 7258 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ 10. 3,4-Dichlorophenol | High-Purity Research Reagent [benchchem.com]

e 11. Page loading... [guidechem.com]
e 12. sigmaaldrich.com [sigmaaldrich.com]

¢ 13. accustandard.com [accustandard.com]

© 2025 BenchChem. All rights reserved. 6/7

Tech Support


https://www.benchchem.com/product/b042033?utm_src=pdf-body-img
https://www.benchchem.com/product/b042033?utm_src=pdf-body
https://www.benchchem.com/product/b042033?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-4-dichlorophenol-dic1352.html
https://en.wikipedia.org/wiki/3,4-Dichlorophenol
https://en.wikipedia.org/wiki/Dichlorophenol
https://www.solubilityofthings.com/34-dichlorophenol
https://www.nbinno.com/article/other-organic-chemicals/understanding-synthesis-applications-3-4-dichlorophenol-sj
https://www.nbinno.com/article/other-organic-chemicals/essential-role-3-4-dichlorophenol-synthesis-gp
https://pubchem.ncbi.nlm.nih.gov/compound/3_4-Dichlorophenol
https://www.nbinno.com/article/other-organic-chemicals/chemical-profile-3-4-dichlorophenol-properties-handling-sj
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1854709.htm
https://www.benchchem.com/product/b042033
https://www.guidechem.com/dictionary/en/95-77-2.html
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/d70406
https://www.accustandard.com/prod0000016.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 14. 3,4-DICHLOROPHENOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 15. US2816090A - Process for preparing phenol-dichlorophenol-formaldehyde resins -
Google Patents [patents.google.com]

e 16. Synthesis routes of 3,4-Dichlorophenol [benchchem.com]
e 17. scribd.com [scribd.com]

 To cite this document: BenchChem. [3,4-Dichlorophenol synthesis and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042033#3-4-dichlorophenol-synthesis-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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